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Compound of Interest

Compound Name: Neolinine

Cat. No.: B1181703 Get Quote

Technical Support Center: Pure Neolinine
Compound
This guide provides best practices for the handling, storage, and use of pure Neolinine (CAS

No. 112515-37-4) for research and development purposes. Please note that specific data for

Neolinine is limited, and much of the guidance provided is based on the known properties of

related C19-diterpenoid alkaloids from Aconitum species. Exercise extreme caution and adhere

to all laboratory safety protocols.

Frequently Asked Questions (FAQs)
Q1: What is Neolinine and what is its primary appearance?

Neolinine is a C19-diterpenoid alkaloid isolated from plants of the Aconitum genus, such as

Aconitum carmichaeli.[1] Its molecular formula is C23H37NO6. Typically, pure Neolinine is

supplied as a powder.

Q2: What are the primary hazards associated with Neolinine?

While a specific Safety Data Sheet (SDS) for Neolinine is not readily available, it belongs to

the Aconitum alkaloids, a class of compounds known for their high toxicity. Related diester-

diterpenoid alkaloids are classified as acutely toxic and can be fatal if swallowed. All handling
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should be performed with appropriate personal protective equipment (PPE) in a designated

area.

Q3: What personal protective equipment (PPE) should I use when handling Neolinine?

Based on the handling recommendations for other toxic Aconitum alkaloids, the following PPE

is mandatory:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a respirator may be necessary to avoid inhalation.

Q4: How should I store pure Neolinine powder?

For optimal stability, store pure Neolinine powder in a tightly sealed container, protected from

light. Recommended storage temperatures are detailed in the table below. For enhanced

stability, consider storing under an inert gas like argon or nitrogen.

Q5: How should I store Neolinine once it is dissolved in a solvent?

Stock solutions of Neolinine should be aliquoted into smaller volumes to avoid repeated

freeze-thaw cycles, which can lead to degradation. Store these aliquots in tightly sealed vials,

protected from light, at low temperatures.

Troubleshooting Guides
Issue 1: The Neolinine powder is difficult to dissolve.

Initial Steps: Ensure you are using an appropriate solvent. Qualitative data suggests

solubility in DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[2]

Sonication: Gently sonicate the solution in an ultrasonic bath. This can help break up

aggregates and increase the rate of dissolution.
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Warming: Gently warm the solution to 37°C. For many compounds, solubility increases with

temperature. However, do not overheat, as this may cause degradation.

Solvent Choice: If precipitation occurs after initial dissolution, the concentration may be too

high for that specific solvent. Try preparing a more dilute solution or switching to a solvent

with higher solubilizing power, such as DMSO.

Issue 2: I am seeing unexpected results or a decrease in compound activity in my experiments.

Compound Degradation: Neolinine, like other diester-diterpenoid alkaloids, may be

susceptible to hydrolysis, especially in aqueous solutions with a neutral or alkaline pH.

Ensure that stock solutions are fresh and that experimental buffers are acidic if possible and

compatible with your assay.

Improper Storage: Verify that the compound has been stored correctly, protected from light

and at the recommended temperature. Repeated freeze-thaw cycles of stock solutions can

also lead to degradation. Always use freshly thawed aliquots.

Solvent Effects: The solvent used to dissolve Neolinine (e.g., DMSO) may have an effect on

your experimental system. Always run a vehicle control (an experiment with the solvent

alone) to account for any solvent-induced effects.

Data Presentation
Table 1: Recommended Storage Conditions and Stability for Neolinine
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Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years

Protect from light;

store in a sealed

container.

Powder 4°C Up to 2 years

For shorter-term

storage. Protect from

light.

In Solvent -80°C Up to 6 months
Avoid repeated

freeze-thaw cycles.

In Solvent -20°C Up to 1 month
Re-evaluate efficacy if

stored longer.

Data is based on general guidelines for similar compounds provided by commercial suppliers.

[2]

Table 2: Qualitative Solubility of Neolinine

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

This data is qualitative. It is crucial to perform small-scale solubility tests to determine the exact

concentration limits for your specific application.[2]

Experimental Protocols
Protocol: Preparation of a Neolinine Stock Solution
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This protocol outlines a general procedure for preparing a stock solution of Neolinine. All steps

should be performed in a chemical fume hood with appropriate PPE.

Pre-weighing Preparation: Allow the vial of Neolinine powder to equilibrate to room

temperature before opening to prevent condensation of moisture onto the compound.

Weighing: Carefully weigh the desired amount of Neolinine powder into a sterile

microcentrifuge tube or vial.

Solvent Addition: Based on your desired stock concentration and the solubility information,

calculate the required volume of solvent. For example, to prepare 1 mL of a 10 mM stock

solution of Neolinine (MW: 423.55 g/mol ):

Mass required = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 423.55 g/mol = 4.2355 mg

Add the appropriate solvent (e.g., DMSO) to the weighed powder.

Dissolution: Vortex the solution until the powder is completely dissolved. If necessary, use

gentle sonication or warming (not exceeding 37°C) to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Long-term Storage: Store the aliquots at -80°C for long-term stability.

Mandatory Visualization
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Caption: A general experimental workflow for using pure Neolinine compound.
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Caption: Troubleshooting guide for Neolinine dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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